5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one

Specification

• CAS No.: 1189470-79-8
• Molecular Formula: C28H25ClFN3O3
• Molecular Weight: 505.97
• IUPAC Name: 5-[(2-chloro-4-fluorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]-8-methylpyrimido[5,4-b]indol-4-one
• Standard InChI: InChI=1S/C28H25ClFN3O3/c1-17-4-8-23-21(12-17)26-27(33(23)15-19-6-7-20(30)14-22(19)29)28(34)32(16-31-26)11-10-18-5-9-24(35-2)25(13-18)36-3/h4-9,12-14,16H,10-11,15H2,1-3H3
• Standard InChI Key: NBKTYCJSHJFRRW-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CCC4=CC(=C(C=C4)OC)OC)CC5=C(C=C(C=C5)F)Cl

Introduction

5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one is a complex organic compound belonging to the pyrimidoindole class of heterocyclic compounds. These compounds are known for their diverse biological activities, including potential anti-cancer and anti-inflammatory properties.

Synthesis

The synthesis of 5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one typically involves multi-step organic reactions. These may include nucleophilic substitutions and cyclization processes. The exact synthetic pathway can vary based on the desired yield and purity of the final product.

Biological Activities

Compounds with similar structures to 5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one often exhibit inhibitory effects on certain kinases or receptors implicated in cancer progression or inflammation. This suggests potential applications in medicinal chemistry for drug development.

Mechanism of Action

The mechanism of action is not fully elucidated but is hypothesized to involve interactions with specific biological targets such as enzymes or receptors involved in cell signaling pathways.

Current Status

Research on this compound is ongoing, with a focus on exploring its efficacy against specific diseases or conditions influenced by cellular signaling pathways. The structural features of this compound suggest possible anti-cancer or anti-inflammatory properties.

Future Directions

Future studies may involve detailed pharmacological evaluations to determine the compound's safety and efficacy in preclinical models. Additionally, modifications to the compound's structure could be explored to enhance its biological activity or reduce potential side effects.